2-{[1-(1H-1,2,3-benzotriazole-5-carbonyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one

• IUPAC Name: 2-[[1-(2H-benzotriazole-5-carbonyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one
• InChI: InChI=1S/C21H24N6O2/c28-20-12-15-3-1-2-4-17(15)24-27(20)13-14-7-9-26(10-8-14)21(29)16-5-6-18-19(11-16)23-25-22-18/h5-6,11-12,14H,1-4,7-10,13H2,(H,22,23,25)
• InChI Key: SZTSGYPOTWLRSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CC3CCN(CC3)C(=O)C4=CC5=NNN=C5C=C4
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol
• CAS No.: 2198993-52-9

Description

2-{[1-(1H-1,2,3-benzotriazole-5-carbonyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.463. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Antimicrobial Activity : A study conducted by Vankadari et al. (2013) synthesized a series of compounds related to the structure , which demonstrated significant antibacterial activity against several strains, including Escherichia coli, and showed moderate antifungal activity against Candida albicans. The antimicrobial efficacy of these compounds was further supported by molecular docking studies, indicating a good correlation with experimental inhibitory potencies (Vankadari et al., 2013).

Antifungal Activity : Another study focusing on the synthesis and evaluation of related compounds highlighted their potential as antimicrobial and antifungal agents. These compounds, specifically those incorporating benzotriazole units, exhibited notable antifungal activity against various fungal strains, suggesting their applicability in developing new antifungal drugs (Khabnadideh et al., 2012).

Applications in Drug Development

Novel Therapeutic Agents : Research by Mamedov et al. (2022) on compounds integrating benzimidazol-2-yl and quinoxalines with piperidine, piperazine, and morpholine moieties showed promising activity against a range of cancer lines. These findings suggest the potential of such compounds, including those related to the query compound, in the development of novel anticancer agents. Particularly, compounds with N-methylpiperazine substituents exhibited high selectivity and potency against human lung adenocarcinoma cells, underscoring the therapeutic potential of these chemical frameworks (Mamedov et al., 2022).

Drug Design and Synthesis : The study by Patel et al. (2012) involved the synthesis of thiazolidinone derivatives, showcasing the versatility of compounds incorporating elements like benzotriazole in drug design. These derivatives demonstrated antimicrobial activity, indicating the utility of the base compound's structure in crafting molecules with potential therapeutic applications (Patel et al., 2012).